Cas no 1185153-48-3 (N-(4-ethylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide)

• Product Name: N-(4-ethylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
• CAS No: 1185153-48-3
• MF: C₂₃H₂₀N₂OS
• MW: 372.482704162598
• CID: 5343171
• Update Time: 2025-06-08

N-(4-ethylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
• N-(4-ethylphenyl)-4-phenyl-3-pyrrol-1-ylthiophene-2-carboxamide
• HMS3489H04

• Inchi： 1S/C23H20N2OS/c1-2-17-10-12-19(13-11-17)24-23(26)22-21(25-14-6-7-15-25)20(16-27-22)18-8-4-3-5-9-18/h3-16H,2H2,1H3,(H,24,26)
• InChI Key： UVFZKKANHKMTML-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C(=C1C(NC1C=CC(=CC=1)CC)=O)N1C=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 479
• XLogP3: 5.6
• Topological Polar Surface Area: 62.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-ethylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

N-(4-ethylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No. 1185153-48-3): A Comprehensive Overview

N-(4-ethylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No. 1185153-48-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs for the treatment of neurological disorders and cancer. This comprehensive overview delves into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

The chemical structure of N-(4-ethylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is composed of a thiophene core, a pyrrole ring, and substituted phenyl groups. The thiophene moiety is a five-membered heterocyclic ring containing sulfur, which imparts unique electronic and steric properties to the molecule. The pyrrole ring, another heterocyclic structure, further enhances the compound's aromaticity and reactivity. The presence of ethyl and phenyl substituents on the thiophene and pyrrole rings, respectively, contributes to the overall stability and solubility of the molecule.

The synthesis of N-(4-ethylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide involves a series of well-defined chemical reactions. One common approach is to start with 2-bromothiophene, which undergoes a Suzuki coupling reaction with 4-bromoacetophenone to form the thiophene derivative. Subsequent reactions, including amination and cyclization steps, lead to the formation of the final product. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the compound while reducing environmental impact through green chemistry principles.

In terms of biological activities, N-(4-ethylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide has shown promising results in various preclinical studies. One notable application is its potential as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, research has demonstrated that this compound can effectively inhibit monoamine oxidase (MAO), an enzyme that plays a crucial role in the breakdown of neurotransmitters such as serotonin and dopamine. By modulating MAO activity, N-(4-ethylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide may help alleviate symptoms associated with conditions like Parkinson's disease and Alzheimer's disease.

Furthermore, studies have explored the anticancer properties of N-(4-ethylphenyl)-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide. In vitro experiments have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistic investigations have revealed that the compound may induce apoptosis through multiple pathways, such as mitochondrial dysfunction and DNA damage. These findings suggest that N-(4-ethylphenyl)-4-phenyl-3-(1H-pyrrol-1-y l)thiophene -2-carboxamide could be a valuable lead compound for further drug development in oncology.

The pharmacokinetic properties of N-(4 -ethyl phen yl ) - 4 -phe n yl - 3 -( 1 H -pyrro l - 1 - yl ) thiophe ne - 2 -car box amide have also been studied to evaluate its suitability for clinical applications. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a reasonable half-life in animal models, suggesting its potential for oral administration in humans. However, further optimization may be necessary to enhance its pharmacokinetic properties for therapeutic use.

In conclusion, N -( 4 -e th yl ph en yl ) - 4 -phe n yl - 3 -( 1 H -py r ro l - 1 - yl ) thi o ph e ne - 2 -c ar box am ide (CAS No. 1185153 - 48 - 3 ) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for medicinal chemists and pharmaceutical researchers. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its therapeutic potential for various diseases. As research progresses, this compound may play a significant role in advancing medical treatments and improving patient outcomes.